![molecular formula C16H16ClN3O3 B4327018 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide](/img/structure/B4327018.png)
2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide
Overview
Description
2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide, also known as CDMNN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of nicotinamide derivatives and has been found to exhibit a range of interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide involves its binding to the active site of target enzymes, thereby inhibiting their activity. This binding is mediated by the presence of the nitro group on the pyridine ring, which forms hydrogen bonds with key amino acid residues in the enzyme active site.
Biochemical and Physiological Effects:
2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its anti-cancer activity, 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide has also been shown to possess anti-inflammatory properties and to be a potent inhibitor of certain viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide is its high purity, which makes it an ideal compound for use in laboratory experiments. However, one limitation of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the study of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide. One area of interest is the investigation of its potential as a therapeutic agent for the treatment of viral infections. Another potential direction is the development of more efficient synthesis methods for 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide, which could help to reduce the cost of production and increase its availability for research purposes. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide and to identify additional target enzymes that may be inhibited by this compound.
Scientific Research Applications
2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest has been its ability to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and differentiation. This property has led to the investigation of 2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)nicotinamide as a potential anti-cancer agent.
properties
IUPAC Name |
2-chloro-4,6-dimethyl-5-nitro-N-(2-phenylethyl)pyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O3/c1-10-13(15(17)19-11(2)14(10)20(22)23)16(21)18-9-8-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSRCNGLQUTUBAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1[N+](=O)[O-])C)Cl)C(=O)NCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49668884 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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